1-(4-Iodobenzenesulfonyl)-4-methylpiperidine

• Molecular Formula: C12H16INO2S
• Molecular Weight: 365.23 g/mol
• IUPAC Name: 1-(4-iodophenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C12H16INO2S/c1-10-6-8-14(9-7-10)17(15,16)12-4-2-11(13)3-5-12/h2-5,10H,6-9H2,1H3
• InChI Key: MIZLYDWVTOLUJF-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)I

Description

1-(4-Iodobenzenesulfonyl)-4-methylpiperidine, also known as IBMP, is a chemical compound with a molecular formula of C12H15INO2S. It is a white solid substance that is commonly used in scientific research due to its ability to interact with certain receptors in the brain and nervous system.

Mechanism of Action

The mechanism of action of 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine is not fully understood, but it is believed to interact with the sigma-1 receptor through a non-competitive binding site. This interaction can modulate the activity of other receptors and ion channels in the brain, leading to various physiological effects.
Biochemical and Physiological Effects:
1-(4-Iodobenzenesulfonyl)-4-methylpiperidine has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, the regulation of neurotransmitter release, and the promotion of cell survival. Additionally, 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine has been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic target for various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine in lab experiments is its ability to selectively interact with the sigma-1 receptor, allowing for the investigation of its specific role in various physiological processes. However, one limitation is that 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine and its role in various physiological processes and diseases. One area of interest is the investigation of its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine and its interactions with other receptors and ion channels in the brain. Finally, the development of new and more potent sigma-1 receptor modulators could lead to the discovery of novel treatments for a variety of diseases.

Synthesis Methods

1-(4-Iodobenzenesulfonyl)-4-methylpiperidine can be synthesized through a multistep process that involves the reaction of 4-iodobenzenesulfonyl chloride with 4-methylpiperidine in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

1-(4-Iodobenzenesulfonyl)-4-methylpiperidine is commonly used in scientific research as a tool to study the function of certain receptors in the brain and nervous system. Specifically, it has been shown to interact with the sigma-1 receptor, which is involved in a variety of physiological processes such as pain perception, learning and memory, and cell survival. Additionally, 1-(4-Iodobenzenesulfonyl)-4-methylpiperidine has been used to investigate the role of sigma-1 receptors in various diseases such as Alzheimer's disease, schizophrenia, and depression.